Cas no 888-71-1 (1,2,4-Oxadiazole,3,5-diphenyl-)

• Product Name: 1,2,4-Oxadiazole,3,5-diphenyl-
• CAS No: 888-71-1
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• MDL: MFCD00451392
• CID: 726064
• PubChem ID: 136695
• Update Time: 2024-10-26

1,2,4-Oxadiazole,3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,3,5-diphenyl-
• 3,5-diphenyl-1,2,4-oxadiazole
• Diphenyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,3,5-diphenyl
• 3,2,4-oxadiazole
• 3,5-diphenyl-1,2,4-oxadiazol
• 3,5-phenyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 3,5-diphenyl-
• BDBM50094269
• CHEMBL2069933
• SR-01000452128
• NSC 400077
• 3,5-Diphenyl-[1,2,4]oxadiazole
• MFCD00451392
• Z56840777
• G22331
• SS-4611
• NSC-400077
• AKOS000560077
• Diphenyl-1,2,4-oxdiazol
• 888-71-1
• STK791779
• CCG-17714
• NSC400077
• HMS1379P05
• EN300-373484
• ChemDiv2_003855
• CS-0247767
• SR-01000452128-1
• AC-907/34110023
• SCHEMBL1473020
• DTXCID40159829
• 1,4-Oxadiazole, 3,5-diphenyl-
• IDI1_002570
• DTXSID40237338

• MDL： MFCD00451392
• Inchi： 1S/C14H10N2O/c1-3-7-11(8-4-1)13-15-14(17-16-13)12-9-5-2-6-10-12/h1-10H
• InChI Key： VIZNDSYPXQJMCM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 222.07900
• Monoisotopic Mass: 222.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1400 (rough estimate)
• Melting Point: 109°C
• Boiling Point: 363.42°C (rough estimate)
• Flash Point: 182.7°C
• Refractive Index: 1.5910 (estimate)
• PSA: 38.92000
• LogP: 3.40360
• pka: -1.68±0.20(Predicted)